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Compound of Interest

Compound Name: Ethyl 3-aminopicolinate

Cat. No.: B028016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Ethyl 3-aminopicolinate is a pyridine derivative with the CAS number 27507-15-9. It serves as

a crucial building block in synthetic organic chemistry, particularly in the development of

pharmacologically active compounds. This technical guide provides a comprehensive overview

of its physicochemical properties, spectroscopic data, synthesis, and key applications in

medicinal chemistry, with a focus on its role as a precursor to Kenpaullone derivatives,

cannabinoid receptor ligands, and nociceptive agents. All quantitative data is presented in

structured tables for ease of reference, and relevant synthetic pathways are visualized using

Graphviz diagrams.

Physicochemical Properties
Ethyl 3-aminopicolinate is a solid at room temperature, appearing as a white to pale-yellow or

brown powder or crystals. It is characterized by the following properties:
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Property Value Source(s)

CAS Number 27507-15-9 [1][2][3]

Molecular Formula C₈H₁₀N₂O₂ [1][3]

Molecular Weight 166.18 g/mol [1][2]

Melting Point 131-133 °C

Boiling Point 326.2 °C at 760 mmHg

Physical Form
Solid (White to pale-yellow to

brown powder or crystals)

IUPAC Name
ethyl 3-amino-2-

pyridinecarboxylate

Predicted pKa 2.79 ± 0.10

Predicted Density 1.192 ± 0.06 g/cm³

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and confirmation of Ethyl 3-
aminopicolinate.

¹H NMR Spectroscopy
While a complete, high-resolution spectrum from a primary literature source is not readily

available in the public domain, typical proton NMR chemical shifts for similar structures suggest

the following approximate assignments in a suitable deuterated solvent:

Ethyl group (CH₂): ~4.3 ppm (quartet)

Ethyl group (CH₃): ~1.3 ppm (triplet)

Amino group (NH₂): A broad singlet, the chemical shift of which is solvent and concentration-

dependent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.bldpharm.com/products/27507-15-9.html
https://www.appchemical.com/products/27507-15-9?cate_name=Chemistry&cate2_name=Material+Science&cate_id=1&cate2_id=4&pro_name=2-Pyridinecarboxylic+acid,+3-amino-,+ethyl+ester&keyword=
https://bidepharmatech.lookchem.com/products/CasNo-27507-15-9-Ethyl-3-aminopicolinate-13443521.html
https://www.bldpharm.com/products/27507-15-9.html
https://bidepharmatech.lookchem.com/products/CasNo-27507-15-9-Ethyl-3-aminopicolinate-13443521.html
https://www.bldpharm.com/products/27507-15-9.html
https://www.appchemical.com/products/27507-15-9?cate_name=Chemistry&cate2_name=Material+Science&cate_id=1&cate2_id=4&pro_name=2-Pyridinecarboxylic+acid,+3-amino-,+ethyl+ester&keyword=
https://www.benchchem.com/product/b028016?utm_src=pdf-body
https://www.benchchem.com/product/b028016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyridine ring protons: Aromatic region (~7.0-8.0 ppm), with splitting patterns corresponding

to their positions on the substituted ring.

Other Spectroscopic Data
Further structural confirmation would typically involve ¹³C NMR, Infrared (IR) spectroscopy, and

Mass Spectrometry (MS). Researchers are advised to acquire these spectra on their specific

sample for unambiguous identification.

Synthesis and Reactivity
Ethyl 3-aminopicolinate is primarily used as a chemical intermediate.[3] Its synthesis and

subsequent reactions are central to its application in drug discovery.

Synthesis of Ethyl 3-aminopicolinate
A common synthetic route to aminopicolinic acids involves the reduction of a corresponding

nitro derivative, which is then esterified. A generalized workflow is presented below.
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Synthesis of Ethyl 3-aminopicolinate

3-Nitropicolinic acid

Esterification
(e.g., EtOH, H₂SO₄)

Ethyl 3-nitropicolinate

Reduction
(e.g., H₂, Pd/C or SnCl₂)

Ethyl 3-aminopicolinate

Click to download full resolution via product page

Caption: Generalized synthetic workflow for Ethyl 3-aminopicolinate.

Reactivity Profile
The reactivity of Ethyl 3-aminopicolinate is characterized by the presence of three key

functional groups: the aromatic amino group, the ethyl ester, and the pyridine ring nitrogen.

Amino Group: The primary amine is nucleophilic and can undergo a variety of reactions,

including acylation, alkylation, and diazotization. It is a key site for introducing diversity in the

synthesis of compound libraries.
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Ester Group: The ethyl ester can be hydrolyzed to the corresponding carboxylic acid or

converted to other functional groups such as amides.

Pyridine Nitrogen: The nitrogen atom in the pyridine ring is basic and can be protonated or

alkylated.

Incompatible materials to consider during handling and storage include strong acids, strong

alkalis, and strong oxidizing/reducing agents.

Applications in Drug Discovery and Development
Ethyl 3-aminopicolinate is a valuable starting material for the synthesis of several classes of

biologically active molecules.

Precursor to Kenpaullone Derivatives
Kenpaullones are a class of potent inhibitors of cyclin-dependent kinases (CDKs) and glycogen

synthase kinase-3β (GSK-3β). The synthesis of paullones with aminoalkyl side chains has

been reported, highlighting the utility of aminopyridine derivatives in constructing the core

benzazepine structure.
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Role in Kenpaullone Derivative Synthesis

Ethyl 3-aminopicolinate

Multi-step synthesis

Paullone Core Structure
(Benzazepine)

Kenpaullone Derivatives

Click to download full resolution via product page

Caption: Ethyl 3-aminopicolinate as a starting material for Kenpaullone derivatives.

Intermediate for Cannabinoid Receptor Ligands
The scaffold of Ethyl 3-aminopicolinate can be elaborated to produce ligands for cannabinoid

receptors (CB1 and CB2). These receptors are implicated in a wide range of physiological

processes, and their modulation is a key area of therapeutic research.

Role in the Development of Nociceptive Agents
Nociceptive agents are compounds that target the pathways involved in the sensation of pain.

The aminopicolinate structure provides a versatile platform for the synthesis of novel

analgesics.

Experimental Protocols
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Detailed experimental protocols for the synthesis and reactions of Ethyl 3-aminopicolinate are

typically found in the primary scientific literature and patents. Below is a generalized

experimental workflow for a reaction involving the amino group.

General Experimental Workflow for Amine Functionalization

Dissolve Ethyl 3-aminopicolinate
in a suitable solvent

Add reactant
(e.g., acyl chloride, alkyl halide)

Stir at appropriate temperature

Monitor reaction progress
(e.g., TLC, LC-MS)

Work-up and purification
(e.g., extraction, chromatography)

Characterization of product
(e.g., NMR, MS)

Click to download full resolution via product page

Caption: A generalized workflow for reactions involving the amino group of Ethyl 3-
aminopicolinate.
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Safety, Handling, and Storage
Hazard Identification
Ethyl 3-aminopicolinate is associated with the following hazard statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

The GHS pictogram associated with this compound is the exclamation mark (GHS07).

Handling and Personal Protective Equipment
When handling Ethyl 3-aminopicolinate, it is crucial to avoid inhalation, and contact with eyes

and skin.[4] Work should be conducted in a well-ventilated area.[4] Standard personal

protective equipment should be worn, including:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat or other protective clothing

Storage
For optimal stability, Ethyl 3-aminopicolinate should be stored in a refrigerator at 2-8°C,

protected from light.[1] The container should be kept tightly sealed in a dry and well-ventilated

place.

Incompatible Materials
Strong oxidizing agents, strong acids, and strong bases should be avoided.

Hazardous Decomposition Products
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Under fire conditions, thermal decomposition may produce toxic fumes, including carbon oxides

and nitrogen oxides.

Conclusion
Ethyl 3-aminopicolinate is a versatile and valuable building block for medicinal chemistry and

drug development. Its trifunctional nature allows for the synthesis of a diverse range of complex

molecules, including potent kinase inhibitors and modulators of the cannabinoid system. A

thorough understanding of its physicochemical properties, reactivity, and safe handling

procedures is essential for its effective application in research and development. Further

investigation into its own biological activities may also reveal novel therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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